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Compound of Interest

Compound Name: Butylferrocene, 97%

Cat. No.: B12061408 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of n-Butylferrocene

This guide provides a comprehensive overview of the physical and chemical properties of n-

butylferrocene, tailored for researchers, scientists, and professionals in drug development. The

information is presented to facilitate easy access and comparison, with quantitative data

summarized in structured tables. Methodologies for key experimental procedures are also

detailed.

Physical Properties
n-Butylferrocene is an organometallic compound, appearing as a dark orange to brown liquid at

room temperature.[1] It is characterized by a ferrocene core with a butyl group attached to one

of the cyclopentadienyl rings.

Table 1: General and Physical Properties of n-Butylferrocene
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Property Value Reference

Molecular Formula C₁₄H₁₈Fe [1][2]

Molecular Weight 242.14 g/mol [1][2][3]

Appearance Dark orange to brown liquid [1]

Melting Point 10 - 12 °C [1]

Boiling Point 232 °C at 630 mmHg [1]

Density 1.172 g/mL [1]

Refractive Index 1.5745 - 1.5785 @ 20°C [2]

Flash Point > 110 °C

Solubility Insoluble in water [4]

Chemical Properties
n-Butylferrocene exhibits chemical properties characteristic of ferrocene and its derivatives. It is

a stable compound but can be sensitive to air and is incompatible with strong oxidizing agents.

[5][6] Its applications in research and industry are primarily due to its electrochemical properties

and its use as a catalyst and in the synthesis of functional materials.[1]

Table 2: Chemical and Safety Properties of n-Butylferrocene

Property Description Reference

Stability
Stable, but may be air

sensitive.
[5][6]

Incompatibilities Strong oxidizing agents. [5][6]

Hazard Statements Harmful if swallowed.

Storage

Store in a cool, dry place

under an inert atmosphere

(e.g., nitrogen). Protect from

light.

[7]
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Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of n-butylferrocene. The following

sections describe the expected spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of n-butylferrocene is expected to show characteristic

signals for the protons on the cyclopentadienyl rings and the butyl group. The unsubstituted

cyclopentadienyl ring protons typically appear as a singlet around 4.0-4.2 ppm. The protons

on the substituted cyclopentadienyl ring will show more complex splitting patterns in a similar

region. The protons of the butyl group will appear in the upfield region (around 0.9-2.3 ppm),

with chemical shifts and multiplicities corresponding to their position relative to the ferrocenyl

moiety.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the

cyclopentadienyl rings and the butyl group. The carbon atoms of the unsubstituted

cyclopentadienyl ring typically resonate around 68-70 ppm. The substituted cyclopentadienyl

ring will show a signal for the carbon attached to the butyl group at a different chemical shift,

often downfield, due to the substituent effect, while the other carbons of that ring will also

have distinct chemical shifts.[8] The carbons of the butyl group will appear in the aliphatic

region of the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of n-butylferrocene is expected to exhibit characteristic absorption bands

for the ferrocene core and the butyl substituent. Key expected peaks include:

C-H stretching vibrations of the cyclopentadienyl rings around 3100 cm⁻¹.

C-C stretching vibrations within the cyclopentadienyl rings around 1410, 1100, and 1000

cm⁻¹.

A characteristic peak around 810-820 cm⁻¹ for the C-H out-of-plane bending of the

cyclopentadienyl rings.[9]

Vibrations associated with the Fe-cyclopentadienyl ring interaction below 500 cm⁻¹.[9]
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C-H stretching and bending vibrations of the butyl group in the 2850-2960 cm⁻¹ and 1375-

1465 cm⁻¹ regions, respectively.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties and a

general synthetic approach.

Determination of Density
The density of liquid n-butylferrocene can be determined using the volumetric method:

Tare the Balance: Place a clean, dry graduated cylinder on a digital balance and tare the

balance to zero.[10][11]

Measure Volume: Carefully add a known volume of n-butylferrocene to the graduated

cylinder. Record the volume, reading from the bottom of the meniscus.[4][11]

Measure Mass: Place the graduated cylinder containing the n-butylferrocene back on the

tared balance and record the mass.[4][11]

Calculate Density: The density is calculated by dividing the mass of the liquid by its volume

(Density = Mass/Volume).[12]

Repeatability: Repeat the measurement at least three times to ensure accuracy and

calculate the average density.

Determination of Refractive Index
The refractive index of n-butylferrocene can be measured using an Abbe refractometer:

Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive

index at a specific temperature.

Sample Application: Apply a few drops of n-butylferrocene to the clean, dry prism surface of

the refractometer.
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Measurement: Close the prisms and allow the sample to reach thermal equilibrium with the

instrument, which is typically thermostatted at 20°C.

Reading: Look through the eyepiece and adjust the knob to bring the dividing line between

the light and dark fields into sharp focus on the crosshairs.

Record Value: Read the refractive index value from the instrument's scale.[13]

Synthesis of n-Butylferrocene
A common method for the synthesis of n-butylferrocene is the Friedel-Crafts acylation of

ferrocene followed by reduction.

Acylation:

In a round-bottom flask under an inert atmosphere, dissolve ferrocene and butyryl chloride

in a suitable anhydrous solvent (e.g., dichloromethane).

Cool the mixture in an ice bath and slowly add a Lewis acid catalyst, such as aluminum

chloride, portion-wise with stirring.

Allow the reaction to warm to room temperature and stir for several hours.

Quench the reaction by carefully pouring it over ice and water.

Extract the product with an organic solvent, wash the organic layer, dry it over an

anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure to obtain

crude butyrylferrocene.

Reduction (Clemmensen or Wolff-Kishner):

The resulting butyrylferrocene is then reduced to n-butylferrocene. A common method is

the Clemmensen reduction (using amalgamated zinc and hydrochloric acid) or the Wolff-

Kishner reduction (using hydrazine and a strong base).

Purification:
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The crude n-butylferrocene is purified by column chromatography on silica gel or alumina,

eluting with a non-polar solvent such as hexane.

Logical Workflow
The following diagram illustrates the logical workflow from the fundamental properties of n-

butylferrocene to its characterization and applications.

Caption: Logical workflow of n-butylferrocene properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the physical and chemical properties of n-
butylferrocene?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12061408#what-are-the-physical-and-chemical-
properties-of-n-butylferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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